Cas no 1261229-51-9 ([1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol)
[1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol Chemical and Physical Properties
Names and Identifiers
-
- [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol
- (1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-2-yl)methanol
- [1-(4-chloro-5-methylpyrimidin-2-yl)piperidin-2-yl]methanol
- SBB075084
- [1-(4-chloro-5-methylpyrimidin-2-yl)-2-piperidyl]methan-1-ol
-
- Inchi: 1S/C11H16ClN3O/c1-8-6-13-11(14-10(8)12)15-5-3-2-4-9(15)7-16/h6,9,16H,2-5,7H2,1H3
- InChI Key: AWPUPWPJMRJUSD-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=NC(=N1)N1CCCCC1CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 229
- Topological Polar Surface Area: 49.2
[1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 090064-500mg |
1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol |
1261229-51-9 | 500mg |
£320.00 | 2022-03-01 | ||
| Chemenu | CM371187-1g |
(1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-2-yl)methanol |
1261229-51-9 | 95%+ | 1g |
$635 | 2023-02-03 |
[1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol Related Literature
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol
Compound CAS No. 1261229-51-9: [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol
CAS No. 1261229-51-9 refers to the compound known as [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol. This compound is a complex organic molecule with a pyrimidine ring, a piperidine ring, and a methanol group. The structure of this molecule is of significant interest in the field of organic chemistry and pharmacology due to its potential applications in drug design and development.
The pyrimidine ring in this compound is substituted with a chlorine atom at position 4 and a methyl group at position 5. This substitution pattern is crucial for the molecule's chemical properties and biological activity. The piperidine ring, on the other hand, contributes to the molecule's flexibility and ability to interact with biological targets such as enzymes or receptors. The methanol group attached to the piperidine ring adds hydroxyl functionality, which can play a role in hydrogen bonding and solubility.
Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. For instance, pyrimidine derivatives are known for their antiviral, anticancer, and anti-inflammatory activities. Similarly, piperidine-containing compounds are often used as building blocks in the synthesis of bioactive molecules. The combination of these two rings in [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol makes it a promising candidate for further research in drug discovery.
In terms of synthesis, this compound can be prepared through various methods, including nucleophilic substitution, condensation reactions, or coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired yield and purity of the final product. Researchers have explored efficient routes to synthesize similar compounds, leveraging modern techniques such as microwave-assisted synthesis or catalytic processes.
The biological evaluation of [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol has shown potential in inhibiting certain enzymes associated with diseases like cancer and neurodegenerative disorders. For example, studies have demonstrated its ability to modulate kinase activity, which is a key target in therapeutic interventions. Additionally, its selectivity towards specific biological targets suggests that it could be developed into a lead compound for drug development.
From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed information about the molecular structure, purity, and stability of the compound. Recent advancements in analytical chemistry have made it easier to obtain high-resolution data, enabling precise characterization even for complex molecules like this one.
In conclusion, CAS No. 1261229-51-9 represents a significant advancement in organic chemistry with potential applications in drug discovery and development. Its unique structure combines functional groups that offer versatility in chemical reactivity and biological interaction. As research continues to explore its properties and applications, this compound holds promise for contributing to innovative therapeutic solutions.
1261229-51-9 ([1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-2-yl]-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)